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Compound of Interest

5-Hydroxy-2-
Compound Name:
methylbenzenesulfonic acid

Cat. No.: B011976

Synonyms: 2-Hydroxy-5-methylbenzenesulfonic acid, p-Cresol-2-sulfonic acid

This technical guide provides a comprehensive overview of 5-Hydroxy-2-
methylbenzenesulfonic acid, a significant chemical intermediate. The content herein is
curated for researchers, scientists, and professionals in drug development, offering detailed
data, experimental protocols, and insights into its biological relevance and applications.

Chemical and Physical Properties

5-Hydroxy-2-methylbenzenesulfonic acid is an aromatic sulfonic acid characterized by the
presence of hydroxyl and methyl functional groups on the benzene ring. These substitutions
influence its chemical reactivity and physical properties. The sulfonic acid group confers strong
acidic properties and high water solubility.

Table 1: Physicochemical Properties of 5-Hydroxy-2-methylbenzenesulfonic Acid

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b011976?utm_src=pdf-interest
https://www.benchchem.com/product/b011976?utm_src=pdf-body
https://www.benchchem.com/product/b011976?utm_src=pdf-body
https://www.benchchem.com/product/b011976?utm_src=pdf-body
https://www.benchchem.com/product/b011976?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source

Molecular Formula C7Hs04S PubChem[1]
Molecular Weight 188.20 g/mol PubChem[1]

CAS Number 7134-06-7 ChemicalBook[2]
Melting Point 59-62 °C ChemicalBook[2][3]
Predicted pKa -0.53+£0.30 ChemicalBook[3]

Predicted Density

1.482 + 0.06 g/cm?3

ChemicalBook[2][3]

XLogP3 1.2 PubChem[1]
Hydrogen Bond Donor Count 2 PubChem[1]
Hydrogen Bond Acceptor
4 PubChem[1]
Count
Appearance White crystalline solid Inferred from properties
Solubility High water solubility Benchchem|[4]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of 5-Hydroxy-2-

methylbenzenesulfonic acid are crucial for its application in research and development.

The most common method for synthesizing 2-Hydroxy-5-methylbenzenesulfonic acid is the

direct electrophilic sulfonation of p-cresol.[4][5]

Materials:

p-Cresol

Ice bath

Magnetic stirrer and stir bar

Concentrated sulfuric acid (98%)
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Reaction flask

Drying agent (e.g., anhydrous sodium sulfate)

Filtration apparatus

Procedure:

In a reaction flask equipped with a magnetic stirrer, add p-cresol.
Place the flask in an ice bath to cool.

Slowly add an equimolar amount of concentrated sulfuric acid to the cooled p-cresol while
stirring continuously. Maintain the temperature of the reaction mixture at approximately 35°C.

After the addition of sulfuric acid is complete, continue stirring the mixture at 35°C for about
25-30 minutes. A high yield of the product is expected under these conditions.[5]

Upon completion of the reaction, the mixture can be worked up by pouring it over crushed
ice, which will precipitate the product.

The crude product is then collected by filtration and washed with cold water to remove any
unreacted sulfuric acid.

The product can be further purified by recrystallization from a suitable solvent, such as water.

Dry the purified crystals under vacuum over a drying agent.

Workflow for the Synthesis of 2-Hydroxy-5-methylbenzenesulfonic Acid
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HPLC is a suitable method for the a

Synthesis Workflow

nalysis of 2-Hydroxy-5-methylbenzenesulfonic acid. A

reverse-phase method can be employed.[6][7]

Instrumentation:

¢ HPLC system with a UV detector

¢ C18 analytical column (e.g., 150 mm x 4.6 mm, 5 pum particle size)

Mobile Phase:
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o A gradient or isocratic mixture of an aqueous buffer (e.g., 1% triethylamine adjusted to pH
3.0 with phosphoric acid) and an organic solvent (e.g., acetonitrile).[7]

Procedure:

e Prepare a standard solution of 2-Hydroxy-5-methylbenzenesulfonic acid of known
concentration in the mobile phase.

» Prepare the sample solution by dissolving the analyte in the mobile phase.

o Set the flow rate to 1.0 mL/min and the detection wavelength to an appropriate value based
on the UV absorbance of the compound (e.g., 220 nm).[7]

* Inject the standard and sample solutions into the HPLC system.

« ldentify and quantify the analyte by comparing the retention time and peak area of the
sample with that of the standard.

The concentration of the sulfonic acid can be determined by a standard acid-base titration.
Materials:

o Standardized sodium hydroxide (NaOH) solution (e.g., 0.1 M)

e Phenolphthalein indicator

o Burette, pipette, and conical flask

Procedure:

o Accurately weigh a sample of 2-Hydroxy-5-methylbenzenesulfonic acid and dissolve it in
deionized water in a conical flask.

e Add a few drops of phenolphthalein indicator to the solution.

« Titrate the solution with the standardized NaOH solution from the burette until a persistent
pink color is observed.
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e Record the volume of NaOH used.

o Calculate the concentration of the sulfonic acid using the formula: M1V1 = M2Vz2, where M1
and V1 are the molarity and volume of the sulfonic acid, and M2 and V2 are the molarity and
volume of the NaOH solution.

Biological Activity and Signaling Pathways

While direct studies on the signaling pathways affected by 5-Hydroxy-2-
methylbenzenesulfonic acid are limited, its role as a monomeric unit of Policresulen provides
valuable insights. Policresulen, a polycondensation product of metacresol sulfonic acid and
formaldehyde, is utilized as a topical antiseptic and hemostatic agent that promotes wound
healing.[8][9] The mechanism of action is believed to involve the selective coagulation of
necrotic tissue and stimulation of re-epithelialization.[8][9]

Phenolic compounds, in general, are known to modulate various signaling pathways involved in
wound healing, such as the Wnt/B-catenin and PISK/AKT pathways.[10][11] These pathways
are crucial for cell proliferation, migration, and tissue regeneration.

The following diagram illustrates a plausible mechanism by which a phenolic compound like 5-
Hydroxy-2-methylbenzenesulfonic acid could promote wound healing by influencing key
signaling pathways.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b011976?utm_src=pdf-body
https://www.benchchem.com/product/b011976?utm_src=pdf-body
https://synapse.patsnap.com/article/what-is-the-mechanism-of-policresulen
https://en.wikipedia.org/wiki/Policresulen
https://synapse.patsnap.com/article/what-is-the-mechanism-of-policresulen
https://en.wikipedia.org/wiki/Policresulen
https://www.mdpi.com/2076-3921/12/7/1383
https://www.mdpi.com/1420-3049/28/4/1780
https://www.benchchem.com/product/b011976?utm_src=pdf-body
https://www.benchchem.com/product/b011976?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Extracellular

5-Hydroxy-2-methyl-
benzenesulfonic acid

y4 \
ﬁctivates\ectivates
C/ellular Proce\ses

PI3K/AKT Pathway | | Wnt/B-catenin Pathway

Wnt Receptor

B-catenin

Cell Proliferation

Tissue Repair

Click to download full resolution via product page

Proposed Wound Healing Signaling Pathway

Applications in Drug Development

Sulfonic acid derivatives are valuable in pharmaceutical sciences. The sulfonic acid moiety can
be introduced into a drug molecule to enhance its agueous solubility and improve its
pharmacokinetic profile. Furthermore, benzenesulfonic acids are used to form stable salts of
basic drugs, a common strategy in drug formulation.
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The primary application of compounds related to 5-Hydroxy-2-methylbenzenesulfonic acid is
exemplified by Policresulen. Its antiseptic and tissue-regenerating properties make it effective
in treating various skin and mucous membrane lesions.[8][9] This suggests that the monomeric
unit, 5-Hydroxy-2-methylbenzenesulfonic acid, could serve as a scaffold for the
development of new therapeutic agents with similar activities. The combination of a phenolic
hydroxyl group and a sulfonic acid group offers opportunities for further chemical modifications
to optimize biological activity and drug-like properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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